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Topic: Overcoming Bias in Retrospective Case Study Analysis

Welcome to the Support Hub
Retrospective analysis of real-world data (RWD) is a powerful tool for drug development and

hypothesis generation, but it is prone to structural flaws that can invalidate findings. This guide

treats your analytical challenges as "technical incidents" requiring specific debugging protocols.

Below are the troubleshooting guides for the three most critical errors (biases) detected in

retrospective experimental designs.

Ticket #001: "My control group looks nothing like my
treatment group."
Diagnosis: Selection Bias & Confounding by Indication. Severity: Critical (System Failure). Root

Cause: In non-randomized settings, clinicians prescribe treatments based on patient prognosis

(e.g., sicker patients get the novel drug). Comparing raw outcomes between these groups

creates a "channeling bias."
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Resolution Protocol: Propensity Score Matching (PSM)
Theory: You cannot randomize retrospectively, but you can mimic randomization

mathematically. The Propensity Score (PS) is a single scalar value representing the probability

that a subject would have been treated given their observed covariates (Rosenbaum & Rubin,

1983).[1] By matching subjects with identical scores, you balance the covariates.[2]

Step-by-Step Workflow:

Covariate Selection: Identify all variables that influence treatment assignment (not just the

outcome).

Score Calculation: Run a logistic regression where Treatment (0/1) is the dependent variable

and covariates are predictors.

Output: A probability value (0 to 1) for every patient.

Matching Algorithm: Use "Nearest Neighbor" matching (usually 1:1) without replacement.

Constraint: Set a "caliper" (e.g., 0.2 standard deviations of the logit of the PS) to prevent

poor matches.

Diagnostics (The "Balance Check"):

Calculate the Standardized Mean Difference (SMD) for all covariates after matching.

Pass Criteria: SMD < 0.1 for all variables.

Analysis: Run your primary outcome analysis (e.g., Cox Proportional Hazards) on the

matched cohort only.

Data Presentation: Pre- vs. Post-Match Balance
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Visualization: PSM Logic Flow
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Caption: Workflow transforming biased raw cohorts into a balanced analytic set using

Propensity Scores.

Ticket #002: "My drug looks miraculously effective (90%
survival benefit)."
Diagnosis: Immortal Time Bias.[3][4][5][6][7] Severity: Fatal (False Positive). Root Cause: The

"Immortal Time" is the period between cohort entry (e.g., hospital discharge) and treatment
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initiation. If you classify a patient as "treated" from day 0, but they didn't start the drug until day

30, they had to survive those 30 days to get the drug. This guarantee of survival creates a false

advantage (Suissa, 2008).

Resolution Protocol: Time-Dependent Cox Regression
Theory: You must treat exposure as a variable that changes over time. A patient contributes

person-time to the "unexposed" group until they take the first pill, at which point they switch to

the "treated" group.

Step-by-Step Workflow:

Define Time Zero (

): Clearly define the start of follow-up (e.g., date of diagnosis) for everyone.

Dataset Structuring (Counting Process Format):

Split patient records into time intervals (Start, Stop, Status).

Example: Patient A starts drug on Day 45.

Row 1: Interval [0, 45], Exposure = 0.

Row 2: Interval [45, End], Exposure = 1.

Model Execution:

Run Cox Proportional Hazards model using the time-varying covariate.

Code Logic:coxph(Surv(t_start, t_stop, event) ~ exposure + covariates)

Alternative (Landmark Analysis):

Set a "Landmark" time (e.g., 3 months post-diagnosis).

Only include patients who survived to the landmark.

Classify exposure based on what happened before the landmark.
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Measure outcomes after the landmark.

Visualization: The Immortal Time Trap
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Caption: Comparison of biased analysis (red path) vs. correct time-dependent accounting

(green/blue).

Ticket #003: "I have too many variables. Which ones are
confounders?"
Diagnosis: Model Over-specification / Collider Bias. Severity: High (Distorted Estimates). Root

Cause: Adjusting for everything is dangerous. Adjusting for a variable caused by the exposure

(a mediator) or a variable caused by the outcome (a collider) introduces new bias.

Resolution Protocol: Directed Acyclic Graphs (DAGs)
Theory: A DAG is a logic map used to identify the "Minimum Adjustment Set." You only adjust

for variables that close "back-door paths" (common causes of both exposure and outcome).

Step-by-Step Workflow:

Map Relations: Draw arrows representing causal assumptions based on biological literature.

(Exposure causes Outcome)
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and

(Confounder)

Identify Back-Door Paths: Find any path from Exposure to Outcome that travels against the

arrows.

Select Covariates:

INCLUDE: Common causes (Confounders).

EXCLUDE: Mediators (Intermediates on the causal path).

EXCLUDE: Colliders (Variables caused by both Exposure and Outcome).

Validation: Use the DAG to justify your regression model variables in the methods section

(STROBE Item 12).

Visualization: Causal Logic Map
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Caption: DAG identifying Confounders (adjust for this) vs. Mediators (do not adjust).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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